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Compound of Interest

Compound Name: Z-YVAD-AFC

Cat. No.: B6334160 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal

of Z-YVAD-AFC, a fluorogenic substrate for caspase-1. Adherence to these procedures is

critical to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) and Handling
While some safety data sheets (SDS) for Z-YVAD-AFC indicate that the substance is not

classified as hazardous, it is best practice to handle all chemicals with a high degree of caution.

The following personal protective equipment is recommended as a minimum standard:

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use nitrile or latex gloves.

Body Protection: A standard laboratory coat is required.

Respiratory Protection: While not always mandatory, a NIOSH-approved respirator or a fume

hood is recommended, especially when handling the powdered form, to avoid inhalation.[1]

Handling Procedure:
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Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation risks.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Weighing: When weighing the powdered form, do so carefully to avoid creating dust.

Solution Preparation: Z-YVAD-AFC is soluble in DMSO, DMF, and methanol. Prepare

solutions in a fume hood.

Storage: Store Z-YVAD-AFC at -20°C and protect it from light.

First Aid Measures
In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill and Disposal Plan
Spill Containment:
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Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For powdered spills, carefully sweep or vacuum the material, avoiding dust

generation. For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., ethanol)

followed by soap and water.

Disposal:

Dispose of Z-YVAD-AFC and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the chemical to enter drains or

waterways.

Experimental Workflow for Handling Z-YVAD-AFC
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Figure 1. A logical workflow for the safe handling of Z-YVAD-AFC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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